Methylphenidate-D9 HCl (Racemic mixture of erythro and threo isomers)
Methylphenidate-D9 HCl (Racemic mixture of erythro and threo isomers)
Brand Name:
Vulcanchem
CAS No.:
1219804-02-0
VCID:
VC0087466
InChI:
InChI=1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H/i5D2,6D2,9D2,10D2,12D;
SMILES:
COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl
Molecular Formula:
C14H20ClNO2
Molecular Weight:
278.82 g/mol
Methylphenidate-D9 HCl (Racemic mixture of erythro and threo isomers)
CAS No.: 1219804-02-0
Cat. No.: VC0087466
Molecular Formula: C14H20ClNO2
Molecular Weight: 278.82 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1219804-02-0 |
|---|---|
| Molecular Formula | C14H20ClNO2 |
| Molecular Weight | 278.82 g/mol |
| IUPAC Name | methyl 2-(2,3,3,4,4,5,5,6,6-nonadeuteriopiperidin-2-yl)-2-phenylacetate;hydrochloride |
| Standard InChI | InChI=1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H/i5D2,6D2,9D2,10D2,12D; |
| Standard InChI Key | JUMYIBMBTDDLNG-YURDIMOXSA-N |
| Isomeric SMILES | [2H]C1(C(C(NC(C1([2H])[2H])([2H])C(C2=CC=CC=C2)C(=O)OC)([2H])[2H])([2H])[2H])[2H].Cl |
| SMILES | COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl |
| Canonical SMILES | COC(=O)C(C1CCCCN1)C2=CC=CC=C2.Cl |
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